Cas no 2680850-74-0 (1-Acetyl-7-methyl-1,2,3,4-tetrahydroquinoline-8-carboxylic acid)

• Product Name: 1-Acetyl-7-methyl-1,2,3,4-tetrahydroquinoline-8-carboxylic acid
• CAS No: 2680850-74-0
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• CID: 5650180
• PubChem ID: 165907860
• Update Time: 2025-07-18

1-Acetyl-7-methyl-1,2,3,4-tetrahydroquinoline-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28275748
• 1-acetyl-7-methyl-1,2,3,4-tetrahydroquinoline-8-carboxylic acid
• 2680850-74-0
• 1-Acetyl-7-methyl-1,2,3,4-tetrahydroquinoline-8-carboxylic acid

• Inchi： 1S/C13H15NO3/c1-8-5-6-10-4-3-7-14(9(2)15)12(10)11(8)13(16)17/h5-6H,3-4,7H2,1-2H3,(H,16,17)
• InChI Key： NRLTYBCEFIMOKE-UHFFFAOYSA-N
• SMILES： O=C(C)N1C2C(C(=O)O)=C(C)C=CC=2CCC1

Computed Properties

• Exact Mass: 233.10519334g/mol
• Monoisotopic Mass: 233.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 57.6Ų

Additional information on 1-Acetyl-7-methyl-1,2,3,4-tetrahydroquinoline-8-carboxylic acid

Introduction to 1-Acetyl-7-methyl-1,2,3,4-tetrahydroquinoline-8-carboxylic acid (CAS No. 2680850-74-0)

1-Acetyl-7-methyl-1,2,3,4-tetrahydroquinoline-8-carboxylic acid (CAS No. 2680850-74-0) is a synthetic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound belongs to the class of tetrahydroquinolines, which are known for their diverse biological activities and therapeutic potential.

The structure of 1-Acetyl-7-methyl-1,2,3,4-tetrahydroquinoline-8-carboxylic acid features a tetrahydroquinoline core with an acetyl group at the 1-position and a methyl group at the 7-position. The carboxylic acid moiety at the 8-position adds further functional versatility to the molecule. This unique structural arrangement confers the compound with specific chemical and biological properties that make it a valuable candidate for various research and development activities.

Recent studies have highlighted the potential of 1-Acetyl-7-methyl-1,2,3,4-tetrahydroquinoline-8-carboxylic acid in several areas of medicinal chemistry. One notable application is its use as a lead compound in the development of new drugs for neurodegenerative diseases. Research has shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 1-Acetyl-7-methyl-1,2,3,4-tetrahydroquinoline-8-carboxylic acid can effectively inhibit the aggregation of amyloid-beta peptides, which are implicated in Alzheimer's disease.

In addition to its neuroprotective properties, 1-Acetyl-7-methyl-1,2,3,4-tetrahydroquinoline-8-carboxylic acid has also shown promise as an anti-inflammatory agent. Inflammatory responses are central to many chronic diseases, including arthritis and cardiovascular disorders. Preclinical studies have indicated that this compound can reduce inflammation by downregulating the expression of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that 1-Acetyl-7-methyl-1,2,3,4-tetrahydroquinoline-8-carboxylic acid could be a valuable therapeutic candidate for treating inflammatory conditions.

The pharmacokinetic properties of 1-Acetyl-7-methyl-1,2,3,4-tetrahydroquinoline-8-carboxylic acid have also been investigated to assess its suitability for drug development. Studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles in animal models. These characteristics are crucial for ensuring that the drug can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

To further enhance its therapeutic potential, researchers are exploring various modifications to the structure of 1-Acetyl-7-methyl-1,2,3,4-tetrahydroquinoline-8-carboxylic acid. For example, substituting different functional groups at various positions on the tetrahydroquinoline core can alter the compound's biological activity and improve its pharmacological properties. These efforts aim to optimize the compound's efficacy and safety profile for clinical applications.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-Acetyl-7-methyl-1,2,3,4-tetrahydroquinoline-8-carboxylic acid in human subjects. Early-phase trials have shown promising results in terms of tolerability and preliminary efficacy. However, more extensive studies are needed to fully understand the compound's therapeutic potential and identify any potential side effects or limitations.

In conclusion, 1-Acetyl-7-methyl-1,2,3,4-tetrahydroquinoline-8-carboxylic acid (CAS No. 2680850-74-0) is a promising compound with a wide range of potential applications in pharmaceutical research and development. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and optimization. As research in this area continues to advance, it is likely that this compound will play a significant role in the development of new therapies for various diseases.